Cas no 1782369-38-3 (1-(3-Chloro-2,4-difluorophenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(3-Chloro-2,4-difluorophenyl)-2-(methylamino)ethan-1-ol
• CAS No: 1782369-38-3
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 5765774
• PubChem ID: 84788300
• Update Time: 2025-10-30

1-(3-Chloro-2,4-difluorophenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2,4-difluorophenyl)-2-(methylamino)ethan-1-ol
• EN300-1978965
• 1782369-38-3
• 1-(3-Chloro-2,4-difluorophenyl)-2-(methylamino)ethan-1-ol

• Inchi： 1S/C9H10ClF2NO/c1-13-4-7(14)5-2-3-6(11)8(10)9(5)12/h2-3,7,13-14H,4H2,1H3
• InChI Key： SVJPEWZKOCCNGW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)C(CNC)O)F

Computed Properties

• Exact Mass: 221.0418980g/mol
• Monoisotopic Mass: 221.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(3-Chloro-2,4-difluorophenyl)-2-(methylamino)ethan-1-ol

Recent Advances in the Study of 1-(3-Chloro-2,4-difluorophenyl)-2-(methylamino)ethan-1-ol (CAS: 1782369-38-3)

1-(3-Chloro-2,4-difluorophenyl)-2-(methylamino)ethan-1-ol (CAS: 1782369-38-3) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique chloro-difluorophenyl and methylaminoethanol moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

The synthesis of 1-(3-Chloro-2,4-difluorophenyl)-2-(methylamino)ethan-1-ol has been optimized to achieve high yields and purity, as reported in recent literature. Researchers have employed advanced techniques such as asymmetric catalysis and green chemistry approaches to enhance the efficiency and sustainability of the synthesis process. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological evaluations of 1-(3-Chloro-2,4-difluorophenyl)-2-(methylamino)ethan-1-ol have revealed its potential as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that the compound exhibits affinity for adrenergic and dopaminergic receptors, which could underlie its therapeutic effects in neurological and psychiatric disorders. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been characterized, providing valuable insights for future drug development efforts.

Recent research has also explored the compound's potential applications in oncology. Studies have demonstrated that 1-(3-Chloro-2,4-difluorophenyl)-2-(methylamino)ethan-1-ol can inhibit the proliferation of certain cancer cell lines through mechanisms involving cell cycle arrest and apoptosis induction. These findings highlight its potential as a lead compound for the development of novel anticancer agents, particularly for tumors resistant to conventional therapies.

In conclusion, 1-(3-Chloro-2,4-difluorophenyl)-2-(methylamino)ethan-1-ol (CAS: 1782369-38-3) represents a promising candidate for further investigation in multiple therapeutic areas. Its unique chemical structure, coupled with its diverse pharmacological activities, positions it as a valuable tool for understanding disease mechanisms and developing new treatments. Future research should focus on elucidating its precise molecular targets, optimizing its therapeutic efficacy, and assessing its safety profile in advanced preclinical models.